Cas no 153280-17-2 (2,5-Cyclohexadien-1-one,2-(1,1-dimethylethyl)-4-[2-(1-methyl-4(1H)-pyridinylidene)ethylidene]-)

• Product Name: 2,5-Cyclohexadien-1-one,2-(1,1-dimethylethyl)-4-[2-(1-methyl-4(1H)-pyridinylidene)ethylidene]-
• CAS No: 153280-17-2
• MF: C₁₈H₂₁NO
• MW: 267.365444898605
• CID: 105851
• PubChem ID: 22832080
• Update Time: 2025-04-18

2,5-Cyclohexadien-1-one,2-(1,1-dimethylethyl)-4-[2-(1-methyl-4(1H)-pyridinylidene)ethylidene]- Chemical and Physical Properties

Names and Identifiers

• 2,5-Cyclohexadien-1-one,2-(1,1-dimethylethyl)-4-[2-(1-methyl-4(1H)-pyridinylidene)ethylidene]-
• (4E)-2-tert-butyl-4-[2-(1-methylpyridin-4-ylidene)ethylidene]cyclohexa-2,5-dien-1-one
• O-TERT-BUTYLSTILBAZOLIUM BETAINE
• DTXSID40628585
• o-t-butylstilbazolium betaine
• 153280-17-2
• (4E)-2-tert-Butyl-4-[2-(1-methylpyridin-4(1H)-ylidene)ethylidene]cyclohexa-2,5-dien-1-one

• Inchi： 1S/C18H21NO/c1-18(2,3)16-13-15(7-8-17(16)20)6-5-14-9-11-19(4)12-10-14/h5-13H,1-4H3/b15-6+
• InChI Key： PNRLDHBQABKNSE-GIDUJCDVSA-N
• SMILES： O=C1C=C/C(=C\C=C2\C=CN(C)C=C\2)/C=C1C(C)(C)C

Computed Properties

• Exact Mass: 267.16200
• Monoisotopic Mass: 267.162
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 573
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.3A^2
• XLogP3: 3.8

Experimental Properties

• Density: 1.158
• Boiling Point: 397.1°Cat760mmHg
• Flash Point: 143.4°C
• Refractive Index: 1.669
• PSA: 22.00000
• LogP: 3.12450